Cas no 2228970-90-7 (tert-butyl N-{4-hydroxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{4-hydroxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate
• CAS No: 2228970-90-7
• MF: C₁₇H₂₇N₃O₃
• MW: 321.41458439827
• CID: 6283818
• PubChem ID: 165783335
• Update Time: 2025-11-06

tert-butyl N-{4-hydroxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-hydroxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate
• 2228970-90-7
• EN300-1871228
• tert-butyl N-{4-hydroxy-3-[2-(piperazin-1-yl)ethyl]phenyl}carbamate

• Inchi： 1S/C17H27N3O3/c1-17(2,3)23-16(22)19-14-4-5-15(21)13(12-14)6-9-20-10-7-18-8-11-20/h4-5,12,18,21H,6-11H2,1-3H3,(H,19,22)
• InChI Key： LYGZSRPSGCQKFG-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)CCN1CCNCC1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 321.20524173g/mol
• Monoisotopic Mass: 321.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.8Ų

Additional information on tert-butyl N-{4-hydroxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate

Introduction to tert-butyl N-{4-hydroxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate (CAS No. 2228970-90-7)

tert-butyl N-{4-hydroxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate, with the CAS number 2228970-90-7, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a hydroxy-substituted phenyl ring, and a piperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The tert-butyl carbamate group is a common protecting group in organic synthesis, often used to mask the reactivity of primary amines. This functional group can be selectively removed under mild conditions, making it an attractive choice for the synthesis of complex molecules. In the context of tert-butyl N-{4-hydroxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate, the tert-butyl carbamate group may serve to enhance the stability and solubility of the compound, which are crucial factors in drug development.

The hydroxy-substituted phenyl ring is another key feature of this compound. Hydroxyl groups can participate in hydrogen bonding and other non-covalent interactions, which are important for the binding affinity and selectivity of drug molecules to their target proteins. The presence of a hydroxyl group in the phenyl ring can also influence the lipophilicity and metabolic stability of the compound, affecting its pharmacokinetic properties.

The piperazine moiety is a versatile heterocyclic ring that is widely used in medicinal chemistry due to its ability to modulate various biological processes. Piperazines are known for their central nervous system (CNS) activity and have been incorporated into numerous drugs targeting conditions such as depression, anxiety, and schizophrenia. In tert-butyl N-{4-hydroxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate, the piperazine ring may contribute to its potential as a CNS-active compound or as a modulator of specific receptors or enzymes.

Recent research has highlighted the potential therapeutic applications of tert-butyl N-{4-hydroxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate. Studies have shown that this compound exhibits promising activity as an inhibitor of specific enzymes involved in neurodegenerative diseases. For example, it has been reported to inhibit the activity of monoamine oxidase (MAO), an enzyme that degrades neurotransmitters such as serotonin and dopamine. By modulating MAO activity, tert-butyl N-{4-hydroxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate may have potential applications in treating conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its enzymatic inhibition properties, tert-butyl N-{4-hydroxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammatory responses are highly sought after. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that tert-butyl N-{4-hydroxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate may have potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of tert-butyl N-{4-hydroxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate have also been studied extensively. Its tert-butyl carbamate group enhances its stability in biological systems, while the hydroxyl group on the phenyl ring improves its solubility. These properties contribute to its favorable absorption, distribution, metabolism, and excretion (ADME) profile, which is essential for successful drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{4-hydroxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate in various therapeutic indications. Early results from Phase I trials have shown that it is well-tolerated by patients with minimal side effects. Further studies are needed to fully understand its therapeutic potential and optimize its use in clinical settings.

In conclusion, tert-butyl N-{4-hydroxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate (CAS No. 2228970-90-7) is a promising compound with a unique combination of structural features that make it suitable for various therapeutic applications. Its potential as an inhibitor of monoamine oxidase and an anti-inflammatory agent highlights its significance in pharmaceutical research. Ongoing studies will continue to elucidate its mechanisms of action and clinical utility, potentially leading to new treatments for neurodegenerative diseases, inflammatory conditions, and other medical challenges.